Cas no 2825005-46-5 (Tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate)

• Product Name: Tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate
• CAS No: 2825005-46-5
• MF: C₁₁H₂₀ClNO₄S
• MW: 297.798801422119
• CID: 5627545
• PubChem ID: 165789193
• Update Time: 2025-08-03

Tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate
• EN300-28328772
• 2825005-46-5
• Tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate

• Inchi： 1S/C11H20ClNO4S/c1-11(2,3)17-10(14)13-7-5-4-6-9(8-13)18(12,15)16/h9H,4-8H2,1-3H3
• InChI Key： KTFMOVSLXYJLCI-UHFFFAOYSA-N
• SMILES： ClS(C1CN(C(=O)OC(C)(C)C)CCCC1)(=O)=O

Computed Properties

• Exact Mass: 297.0801570g/mol
• Monoisotopic Mass: 297.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Additional information on Tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate (CAS No. 2825005-46-5)

Tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate (CAS No. 2825005-46-5) is a specialized organic compound widely utilized in pharmaceutical and chemical research. Its unique structure, featuring a chlorosulfonyl group and a tert-butyl carboxylate moiety, makes it a valuable intermediate in synthetic chemistry. Researchers often seek this compound for its role in constructing complex molecular frameworks, particularly in drug discovery and material science applications.

The growing interest in azepane-based compounds has positioned Tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate as a subject of numerous studies. Its CAS number 2825005-46-5 is frequently searched in academic databases, reflecting its importance in modern organic synthesis. The compound’s reactivity, particularly its ability to participate in nucleophilic substitution reactions, aligns with current trends in sustainable chemistry and green synthesis methodologies.

One of the most common queries related to this compound revolves around its synthetic applications. Scientists are exploring its use in creating bioactive molecules, especially those targeting neurological and metabolic disorders. The chlorosulfonyl group offers versatile functionalization opportunities, enabling the development of novel derivatives with potential therapeutic benefits. This aligns with the broader pharmaceutical industry’s focus on precision medicine and targeted drug delivery systems.

Another area of interest is the compound’s stability and storage conditions. Proper handling and storage of Tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate are critical to maintaining its efficacy. Researchers often inquire about optimal temperature ranges and compatible solvents, highlighting the need for detailed technical documentation. These practical considerations are essential for ensuring reproducibility in experimental workflows.

In addition to its pharmaceutical relevance, CAS No. 2825005-46-5 is gaining attention in materials science. Its incorporation into polymers and coatings is being investigated for enhancing material properties such as durability and thermal resistance. This interdisciplinary appeal underscores the compound’s versatility and potential to address challenges in multiple scientific domains.

The nomenclature of Tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate often raises questions among newcomers to the field. Understanding its IUPAC name and structural features is fundamental for accurate communication in research publications and patent applications. Educational resources focusing on organic chemistry nomenclature frequently reference this compound as an example of complex naming conventions.

Recent advancements in computational chemistry have also shed light on the compound’s molecular interactions. Simulations and modeling studies provide insights into its reactivity patterns, aiding in the design of more efficient synthetic routes. This computational approach is particularly relevant given the increasing integration of AI-driven drug discovery platforms in the pharmaceutical industry.

As the demand for high-purity chemical intermediates grows, suppliers of Tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate are emphasizing quality control measures. Certificates of analysis (CoA) and batch-to-batch consistency are critical factors for researchers selecting this compound for their projects. This focus on quality aligns with broader industry standards for research-grade chemicals.

Looking ahead, the compound’s potential in catalysis and asymmetric synthesis is an emerging area of exploration. Its ability to act as a chiral building block could open new avenues for creating enantiomerically pure substances, a key requirement in modern pharmaceutical manufacturing. This prospect is particularly exciting given the ongoing push for more sustainable and efficient synthetic methodologies.

In summary, Tert-butyl 3-(chlorosulfonyl)azepane-1-carboxylate (CAS No. 2825005-46-5) represents a multifaceted tool for researchers across chemistry and related disciplines. Its structural features, synthetic utility, and expanding applications make it a compound of enduring interest in both academic and industrial settings.